Cas no 621-10-3 (N,N'-diphenylpropanediamide)

N,N'-diphenylpropanediamide Properties

Names and Identifiers

• Propanediamide,N1,N3-diphenyl-
• MALONANILIDE
• Malondianilide
• N,N'-Diphenyl-malonamide
• N,N'-diphenylpropanediamide
• Malonic acid dianilide
• Malonic acid diphenylamide
• Malonic dianilide
• N,N'-Diphenyl-malonamid
• N,N'-Diphenylmalonamide
• N1,N3-diphenylmalonamide
• Propanediamide,N,N'-diphenyl
• +Expand

• MDL： MFCD00020645
• InChIKey： YYAQOJILQOVUSK-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14N2O2/c18-14(16-12-7-3-1-4-8-12)11-15(19)17-13-9-5-2-6-10-13/h1-10H,11H2,(H,16,18)(H,17,19)
• SMILES： O=C(NC1=CC=CC=C1)CC(NC2=CC=CC=C2)=O

Computed Properties

• Exact Mass: 254.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 254.106
• Heavy Atom Count: 19
• Complexity: 275
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• LogP: 2.79990
• PSA: 58.20000
• Boiling Point: 557.8±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 229.9±25.5 °C
• Density: 1.3±0.1 g/cm3

N,N'-diphenylpropanediamide Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

N,N'-diphenylpropanediamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%